Cas no 937367-26-5 (tert-Butyl 11-aminoundecylcarbamate)

• Product Name: tert-Butyl 11-aminoundecylcarbamate
• CAS No: 937367-26-5
• MF: C₁₆H₃₄N₂O₂
• MW: 286.453364849091
• CID: 5085266
• PubChem ID: 16221264
• Update Time: 2025-07-21

tert-Butyl 11-aminoundecylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 11-aminoundecylcarbamate
• 1,1-Dimethylethyl N-(11-aminoundecyl)carbamate (ACI)
• tert-Butyl (11-aminoundecyl)carbamate
• 937367-26-5
• tert-butyl N-(11-aminoundecyl)carbamate
• BTKYLHCVXRGFLC-UHFFFAOYSA-N
• F79902
• N-Boc-undecane-1,11-diamine
• BP-28259
• N1-Boc-undecane-1,11-diamine
• SY343530
• MFCD02094502
• CS-0197523
• C16H34N2O2
• SCHEMBL964035
• DB-144557

• Inchi： 1S/C16H34N2O2/c1-16(2,3)20-15(19)18-14-12-10-8-6-4-5-7-9-11-13-17/h4-14,17H2,1-3H3,(H,18,19)
• InChI Key： BTKYLHCVXRGFLC-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCCCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 286.262028332g/mol
• Monoisotopic Mass: 286.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.4

Additional information on tert-Butyl 11-aminoundecylcarbamate

Comprehensive Overview of tert-Butyl 11-aminoundecylcarbamate (CAS No. 937367-26-5): Properties, Applications, and Industry Insights

tert-Butyl 11-aminoundecylcarbamate (CAS No. 937367-26-5) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This carbamate derivative features an 11-carbon alkyl chain terminated with an amino group, protected by a tert-butyl moiety. Its unique structure makes it invaluable for peptide synthesis, drug conjugation, and as a building block in advanced material science. Researchers frequently search for "tert-Butyl 11-aminoundecylcarbamate uses" or "CAS 937367-26-5 solubility," reflecting its growing relevance in targeted drug delivery systems and biodegradable polymers.

The compound’s molecular stability and functional versatility align with current trends in sustainable chemistry and green synthesis. As industries prioritize eco-friendly alternatives, 937367-26-5 gains attention for its potential in reducing toxic byproducts. A frequent query like "Is tert-Butyl 11-aminoundecylcarbamate biodegradable?" underscores this shift. Analytical studies confirm its compatibility with enzymatic cleavage, making it suitable for biomedical applications such as controlled-release formulations and tissue engineering scaffolds.

From a technical perspective, tert-Butyl 11-aminoundecylcarbamate exhibits a melting point range of 85–90°C and moderate solubility in polar solvents like DMSO and methanol. These properties are critical for laboratories optimizing "carbamate coupling reactions" or "amine protection strategies." The compound’s HPLC purity (often >95%) ensures reproducibility in high-throughput screening, a key concern for pharmaceutical developers addressing queries such as "How to purify CAS 937367-26-5?"

Emerging applications include its role in nanoparticle functionalization, where the amino-undecane spacer enhances ligand attachment efficiency. This aligns with searches for "nanocarrier surface modification" and "click chemistry intermediates." Additionally, its low cytotoxicity (in vitro studies) supports adoption in diagnostic probe design, particularly for cancer biomarkers—a hotspot given rising global interest in "precision medicine tools."

Regulatory compliance is another focal point. While 937367-26-5 is not classified as hazardous, proper storage conditions (2–8°C, inert atmosphere) are emphasized in "material safety data sheets" searches. The compound’s shelf life (>24 months under recommended settings) further bolsters its appeal for industrial-scale projects requiring "long-term stable reagents."

In summary, tert-Butyl 11-aminoundecylcarbamate bridges academic innovation and industrial demand, driven by its multifunctional reactivity and alignment with sustainable development goals. As synthetic methodologies evolve, this compound will likely remain pivotal in answering search trends like "next-gen carbamate applications" and "eco-compatible amine protectors."